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Compound of Interest

Compound Name: 1-Methoxypentan-3-ol

Cat. No.: B3381866

Technical Dossier: 1-Methoxypentan-3-ol

CAS Number: 27999-99-1 Molecular Formula: C6H1402

Executive Summary

This document provides a summary of the currently available technical information for 1-
Methoxypentan-3-ol. Despite a comprehensive search of scientific databases and literature,
detailed experimental protocols, in-depth biological activity studies, and specific applications in
drug development for this particular molecule are not extensively documented in publicly
accessible resources. The information presented herein is based on general chemical
principles and data available for structurally related compounds.

Chemical and Physical Properties

A summary of the basic chemical and physical properties for 1-Methoxypentan-3-ol is
provided below. It is important to note that detailed experimental data for this specific
compound is limited.
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Property Value Source

CAS Number 27999-99-1 Generic Chemical Databases
Molecular Formula C6H1402 Generic Chemical Databases
Molecular Weight 118.17 g/mol Calculated

Appearance Not available -

Boiling Point Not available -

Melting Point Not available -

Density Not available -

Solubility Not available -

Synthesis and Reactivity

Detailed, peer-reviewed synthesis protocols specifically for 1-Methoxypentan-3-ol are not
readily available. However, based on its structure, a logical synthetic approach could involve
the following conceptual pathway.

Conceptual Synthesis Workflow
( Starting Materials: )
1-Methoxy-3-pentanone or Pent-1-en-3-ol

i

Reduction of Ketone
(e.g., NaBH4, LiAIH4)
or
Alkoxymercuration-Demercuration of Alkene
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Caption: Conceptual synthetic routes to 1-Methoxypentan-3-ol.
Experimental Protocol:

A detailed experimental protocol for the synthesis of 1-Methoxypentan-3-ol is not available in
the searched resources. A generalized procedure for the reduction of a ketone to a secondary
alcohol would involve the following steps:

e Dissolving the starting ketone (1-methoxy-3-pentanone) in a suitable solvent (e.g., methanol,
ethanol, or tetrahydrofuran).

e Cooling the solution in an ice bath.
e Slowly adding a reducing agent (e.g., sodium borohydride) in portions.

 Stirring the reaction mixture at room temperature until the reaction is complete (monitored by
techniques like TLC).

e Quenching the reaction by the slow addition of water or a dilute acid.
» Extracting the product with an organic solvent.

e Washing, drying, and concentrating the organic layer.

» Purifying the crude product by distillation or column chromatography.

Reactivity: The reactivity of 1-Methoxypentan-3-ol is expected to be dictated by its two
functional groups: a hydroxyl group and an ether group. The secondary alcohol can undergo
oxidation to the corresponding ketone, esterification, and etherification. The ether linkage is
generally stable but can be cleaved under harsh acidic conditions.

Applications in Research and Drug Development

There is currently no specific information available in the public domain regarding the
application of 1-Methoxypentan-3-ol in drug development or as a significant research
chemical. Its structural motifs (a secondary alcohol and an ether) are common in many
biologically active molecules, suggesting potential as a building block in organic synthesis.
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Spectroscopic Data

No experimental spectroscopic data (such as NMR or mass spectrometry) for 1-
Methoxypentan-3-ol could be located in the searched databases.

Safety and Handling

Specific safety and handling information for 1-Methoxypentan-3-ol is not available. For any
laboratory work, it should be handled with the standard precautions for a flammable organic
liquid. This includes working in a well-ventilated fume hood, wearing appropriate personal
protective equipment (gloves, safety glasses), and avoiding sources of ignition.

Conclusion

1-Methoxypentan-3-ol is a chemical compound for which detailed technical information is
scarce in publicly available scientific literature. While its basic properties can be inferred, a
comprehensive understanding of its synthesis, reactivity, biological activity, and potential
applications requires further experimental investigation. Researchers interested in this
molecule would need to perform de novo characterization and experimental studies.

¢ To cite this document: BenchChem. [CAS number and molecular formula for 1-
Methoxypentan-3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3381866#cas-number-and-molecular-formula-for-1-
methoxypentan-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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